Cas no 872861-30-8 (N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)
N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- F2001-0701
- 872861-30-8
- N-benzhydryl-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
- AKOS024619475
- N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
- N-benzhydryl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
- N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
-
- Inchi: 1S/C30H29N3O3/c34-27(32-18-10-3-11-19-32)21-33-20-25(24-16-8-9-17-26(24)33)29(35)30(36)31-28(22-12-4-1-5-13-22)23-14-6-2-7-15-23/h1-2,4-9,12-17,20,28H,3,10-11,18-19,21H2,(H,31,36)
- InChI Key: WBPSDZJAGPFWEV-UHFFFAOYSA-N
- SMILES: O=C(CN1C=C(C(C(NC(C2C=CC=CC=2)C2C=CC=CC=2)=O)=O)C2C=CC=CC1=2)N1CCCCC1
Computed Properties
- Exact Mass: 479.22089180g/mol
- Monoisotopic Mass: 479.22089180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 71.4Ų
N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2001-0701-2μmol |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-5μmol |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-10μmol |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-20μmol |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-1mg |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-2mg |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-3mg |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-4mg |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-5mg |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2001-0701-10mg |
N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide |
872861-30-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
Comprehensive Analysis of N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872861-30-8)
The compound N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide (CAS No. 872861-30-8) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique indole and piperidine moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapies.
One of the most searched questions in scientific databases revolves around the synthetic pathway of this compound. The synthesis typically involves multi-step organic reactions, including amide coupling and indole functionalization. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods, reducing the use of hazardous reagents. This aligns with the growing demand for environmentally friendly pharmaceutical production.
The pharmacological properties of CAS No. 872861-30-8 are another hotspot. Preliminary studies suggest its potential in modulating neurotransmitter receptors, which could have implications for neurological disorders. This ties into the broader interest in central nervous system (CNS) drug development, a field experiencing rapid growth due to the rising prevalence of neurodegenerative diseases. The compound's structure-activity relationship (SAR) is also a frequent topic in computational chemistry forums, where AI-driven drug design tools are being employed to optimize its efficacy.
From a bioavailability perspective, the compound's lipophilicity and molecular weight pose challenges that resonate with current debates in drug delivery systems. Researchers are exploring formulations like nanocarriers or prodrug strategies to enhance its therapeutic potential. These discussions often intersect with popular searches on ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, a critical step in preclinical development.
In the context of intellectual property, patents related to N-(diphenylmethyl)-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide highlight its commercial viability. The compound's mechanism of action is frequently compared to other small-molecule inhibitors, a trending topic in oncology and immunology research. This comparative analysis often appears in literature reviews and meta-studies, further boosting its visibility in academic circles.
Lastly, the compound's analytical characterization via techniques like NMR, HPLC, and mass spectrometry is a recurring theme in laboratory forums. With the increasing adoption of high-throughput screening technologies, the demand for reliable reference standards of CAS No. 872861-30-8 has surged, reflecting its importance in modern drug discovery pipelines.
872861-30-8 (N-(diphenylmethyl)-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)